Cas no 2138404-46-1 (1-(2-Bromoethyl)-3,5-dimethylcyclohexan-1-ol)

• Product Name: 1-(2-Bromoethyl)-3,5-dimethylcyclohexan-1-ol
• CAS No: 2138404-46-1
• MF: C₁₀H₁₉BrO
• MW: 235.161262750626
• CID: 5865467
• PubChem ID: 165457202
• Update Time: 2025-08-05

1-(2-Bromoethyl)-3,5-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2138404-46-1
• EN300-704259
• 1-(2-bromoethyl)-3,5-dimethylcyclohexan-1-ol
• 1-(2-Bromoethyl)-3,5-dimethylcyclohexan-1-ol

• Inchi： 1S/C10H19BrO/c1-8-5-9(2)7-10(12,6-8)3-4-11/h8-9,12H,3-7H2,1-2H3
• InChI Key： BRXQMNQSQZXBMV-UHFFFAOYSA-N
• SMILES： BrCCC1(CC(C)CC(C)C1)O

Computed Properties

• Exact Mass: 234.06193g/mol
• Monoisotopic Mass: 234.06193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2-Bromoethyl)-3,5-dimethylcyclohexan-1-ol

Recent Advances in the Study of 1-(2-Bromoethyl)-3,5-dimethylcyclohexan-1-ol (CAS: 2138404-46-1)

The compound 1-(2-Bromoethyl)-3,5-dimethylcyclohexan-1-ol (CAS: 2138404-46-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique bromoethyl and dimethylcyclohexanol functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a precursor for more complex bioactive molecules. This research brief aims to summarize the latest findings and highlight the implications for future drug development.

One of the key areas of investigation has been the synthetic pathways for 1-(2-Bromoethyl)-3,5-dimethylcyclohexan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized synthesis route that improves yield and purity, making it more feasible for large-scale production. The researchers utilized a multi-step process involving the bromination of 3,5-dimethylcyclohexan-1-ol followed by selective alkylation. This advancement is critical for ensuring the compound's availability for further pharmacological testing and potential commercialization.

In terms of pharmacological properties, preliminary in vitro studies have revealed that 1-(2-Bromoethyl)-3,5-dimethylcyclohexan-1-ol exhibits moderate activity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in these malignancies. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

Another promising application of this compound lies in its potential as a building block for more complex molecules. Researchers have successfully derivatized 1-(2-Bromoethyl)-3,5-dimethylcyclohexan-1-ol to create novel analogs with enhanced bioactivity. For instance, a recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported the synthesis of a series of derivatives that showed improved selectivity and potency against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). These findings underscore the versatility of this compound in drug discovery efforts.

Despite these encouraging results, challenges remain in the development of 1-(2-Bromoethyl)-3,5-dimethylcyclohexan-1-ol as a therapeutic agent. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further structural optimization and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 1-(2-Bromoethyl)-3,5-dimethylcyclohexan-1-ol (CAS: 2138404-46-1) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and demonstrated bioactivity make it a valuable tool for researchers aiming to develop new therapies for cancer and infectious diseases. Continued research and development efforts will be crucial to fully unlock its potential and bring it closer to clinical use.